molecular formula C15H13N3OS2 B5707135 2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-N-2-naphthylacetamide

2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-N-2-naphthylacetamide

Cat. No. B5707135
M. Wt: 315.4 g/mol
InChI Key: QSHTUAWNYPRAKQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-N-2-naphthylacetamide, also known as MTNA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MTNA is a synthetic compound that belongs to the class of thioamide derivatives.

Mechanism of Action

The exact mechanism of action of 2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-N-2-naphthylacetamide is not fully understood. However, it is believed to exert its therapeutic effects by modulating various signaling pathways involved in inflammation, pain, and cancer. 2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-N-2-naphthylacetamide has been shown to inhibit the production of inflammatory mediators such as prostaglandins and cytokines. It also inhibits the activity of enzymes involved in the biosynthesis of these mediators. 2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-N-2-naphthylacetamide has also been shown to induce apoptosis in cancer cells by activating various cell death pathways.
Biochemical and Physiological Effects:
2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-N-2-naphthylacetamide has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of rheumatoid arthritis. It also exhibits anti-tumor properties and induces apoptosis in cancer cells. 2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-N-2-naphthylacetamide has been shown to modulate various signaling pathways involved in inflammation, pain, and cancer.

Advantages and Limitations for Lab Experiments

2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-N-2-naphthylacetamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities. It has been extensively studied for its potential therapeutic applications in various disease conditions. However, there are also some limitations to using 2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-N-2-naphthylacetamide in lab experiments. Its exact mechanism of action is not fully understood, and further studies are needed to elucidate its therapeutic potential.

Future Directions

There are several future directions for research on 2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-N-2-naphthylacetamide. One possible direction is to study its potential therapeutic applications in other disease conditions such as inflammatory bowel disease, multiple sclerosis, and Alzheimer's disease. Another direction is to study its mechanism of action in more detail, with the aim of identifying novel targets for drug development. Additionally, further studies are needed to evaluate the safety and efficacy of 2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-N-2-naphthylacetamide in clinical trials.

Synthesis Methods

2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-N-2-naphthylacetamide can be synthesized using a multi-step process that involves the reaction of 2-naphthylacetic acid with thionyl chloride to form 2-naphthylacetyl chloride. This intermediate is then reacted with 5-methyl-1,3,4-thiadiazol-2-thiol to produce 2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-N-2-naphthylacetamide.

Scientific Research Applications

2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-N-2-naphthylacetamide has been studied extensively for its potential therapeutic applications in various disease conditions. It has been shown to exhibit anti-inflammatory, analgesic, and anti-tumor properties. 2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-N-2-naphthylacetamide has been studied in animal models of rheumatoid arthritis, where it was found to reduce inflammation and joint damage. It has also been studied in animal models of cancer, where it was found to inhibit tumor growth and induce apoptosis in cancer cells.

properties

IUPAC Name

2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]-N-naphthalen-2-ylacetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H13N3OS2/c1-10-17-18-15(21-10)20-9-14(19)16-13-7-6-11-4-2-3-5-12(11)8-13/h2-8H,9H2,1H3,(H,16,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QSHTUAWNYPRAKQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NN=C(S1)SCC(=O)NC2=CC3=CC=CC=C3C=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H13N3OS2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

315.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(naphthalen-2-yl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.